Cas no 90044-49-8 (3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid)
90044-49-8 structure
Product Name:3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid
CAS No:90044-49-8
MF:C18H15NO4
MW:309.316004991531
CID:1948062
PubChem ID:11381304
Update Time:2025-04-21
3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid
- LogP
- SCHEMBL5549742
- YAISBCRKKPIEOS-UHFFFAOYSA-N
- 2-Oxazolepropanoic acid, 5-(4-hydroxyphenyl)-4-phenyl-
- 5-(4-Hydroxyphenyl)-4-phenyl-2-oxazolepropanoic acid
- 90044-49-8
- DTXSID40238007
- DTXCID20160498
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- Inchi: 1S/C18H15NO4/c20-14-8-6-13(7-9-14)18-17(12-4-2-1-3-5-12)19-15(23-18)10-11-16(21)22/h1-9,20H,10-11H2,(H,21,22)
- InChI Key: YAISBCRKKPIEOS-UHFFFAOYSA-N
- SMILES: O1C(CCC(=O)O)=NC(C2C=CC=CC=2)=C1C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 309.100108
- Monoisotopic Mass: 309.100108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 83.6
Experimental Properties
- Density: 1.297
- Boiling Point: 505.6°C at 760 mmHg
- Flash Point: 259.6°C
- Refractive Index: 1.617
3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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